1-[(4-methyl-3-nitrophenyl)sulfonyl]indoline

• IUPAC Name: 1-(4-methyl-3-nitrophenyl)sulfonyl-2,3-dihydroindole
• InChI: InChI=1S/C15H14N2O4S/c1-11-6-7-13(10-15(11)17(18)19)22(20,21)16-9-8-12-4-2-3-5-14(12)16/h2-7,10H,8-9H2,1H3
• InChI Key: GIEIHJJCWVUZAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC3=CC=CC=C32)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

1-[(4-methyl-3-nitrophenyl)sulfonyl]indoline, commonly known as NSC-743380, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

NSC-743380 binds to the ATP-binding site of Pim-1 kinase, inhibiting its activity and preventing the phosphorylation of downstream targets. This results in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
NSC-743380 has been shown to induce apoptosis in a variety of cancer cell lines, including prostate, breast, and lung cancer cells. It has also been found to inhibit the growth of cancer cells in animal models. However, further studies are needed to determine the exact biochemical and physiological effects of NSC-743380.

Advantages and Limitations for Lab Experiments

NSC-743380 has several advantages for lab experiments, including its high potency and selectivity for Pim-1 kinase. However, its low solubility in aqueous solutions and potential toxicity at high concentrations are limitations that need to be considered.

Future Directions

There are several future directions for the study of NSC-743380. One potential direction is the development of more potent and selective inhibitors of Pim-1 kinase. Another direction is the investigation of NSC-743380's potential applications in other diseases, such as diabetes and Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration route for NSC-743380 in cancer therapy.
In conclusion, NSC-743380 is a promising compound with potential applications in cancer therapy. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Further research is needed to fully understand the potential of NSC-743380 and its future directions.

Synthesis Methods

NSC-743380 can be synthesized using a multistep process involving the reaction of 4-methyl-3-nitrobenzenesulfonyl chloride with indoline in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

NSC-743380 has been studied for its potential applications in cancer treatment. It has been found to inhibit the activity of a protein called Pim-1 kinase, which is involved in the development and progression of various types of cancer. Inhibition of Pim-1 kinase activity has been shown to induce apoptosis (cell death) in cancer cells, making NSC-743380 a potential candidate for cancer therapy.